2,3-Dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one

• IUPAC Name: 2,3-dimethyl-6,7-dihydro-5H-1-benzofuran-4-one
• InChI: InChI=1S/C10H12O2/c1-6-7(2)12-9-5-3-4-8(11)10(6)9/h3-5H2,1-2H3
• InChI Key: GEKWXPNXQKNHCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C(=O)CCC2)C
• Molecular Formula: C10H12O2
• DSSTOX Substance ID: DTXSID20650940
• Molecular Weight: 164.20 g/mol
• CAS RN: 61190-45-2

Description

2,3-Dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one, also known as DBF, is a synthetic compound that belongs to the class of benzofuran derivatives. DBF has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, neuroscience, and biochemistry.

Scientific Research Applications

Synthesis Methods

• Chemical and Microbial Biotransformation Methods : A study by Caliskan et al. (2020) describes an efficient method for the preparation of 4-oxo-4,5,6,7-tetrahydroindoles, utilizing manganese(III) acetate-mediated acetoxylation and microbial biotransformation methods. This process includes the conversion of 4,5,6,7-tetrahydro-4-oxo-7,7-dimethyl benzofuran-5-yl acetate into its indole derivative (Caliskan et al., 2020).

• Environmentally Friendly Synthesis Routes : Békássy et al. (2007) developed an environmentally friendly synthesis method for benzofurane derivatives, such as 2,2-dimethyl-2,3-dihydro-benzofuran-6-ol, an important intermediate for pharmaceuticals. This method uses a solvent-free reaction catalyzed by solid acids, offering a greener alternative to traditional methods (Békássy et al., 2007).

Applications in Drug Synthesis

• Antimicrobial and Anti-Inflammatory Activities : Rajanarendar et al. (2013) synthesized a series of dihydro benzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones and evaluated them for antimicrobial, anti-inflammatory, and analgesic activities. These compounds showed significant potential in these areas, highlighting the pharmaceutical applications of benzofuran derivatives (Rajanarendar et al., 2013).

• Synthesis of Pharmacologically Interesting Compounds : In a study by Demir et al. (2007), the chemoenzymatic synthesis of enantiomers of pharmacologically interesting compounds, including 4,5,6,7-tetrahydro-4-oxo-benzofuran-5-yl acetate, was reported. This synthesis utilized manganese(III) acetate-mediated acetoxylation followed by enzyme-mediated kinetic resolution, demonstrating the versatility of benzofuran derivatives in drug synthesis (Demir et al., 2007).

Spectroscopic and Computational Investigations

• Spectroscopic Characterization : Khemalapure et al. (2020) conducted an extensive study on the structural and spectroscopic characteristics of (4,6-dimethyl-benzofuran-3-yl)-acetic acid hydrazide (4DBAH). This study combined experimental methods with quantum chemical computations to analyze the molecule's interactions and properties (Khemalapure et al., 2020).

• Computational Study on Specific Reactive Properties : Hiremath et al. (2019) performed a comprehensive study on the 2-(5-methyl-1-benzofuran-3-yl) acetic acid molecule, combining spectroscopic characterization with quantum chemical, drug likeness parameters, and molecular docking studies. This research provides insights into the reactive and pharmaceutical potential of benzofuran derivatives (Hiremath et al., 2019).